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Compound of Interest

Compound Name: 4-Mercaptobenzenesulfonic acid

Cat. No.: B1202543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Mercaptobenzenesulfonic acid (CAS No. 7134-41-0), a compound utilized in various

research and development applications. Adherence to these guidelines is crucial for ensuring a

safe laboratory environment and minimizing potential exposure risks.

Hazard Identification and Classification
4-Mercaptobenzenesulfonic acid is classified as a hazardous substance. The primary

hazards are associated with its toxic and irritant properties.

GHS Hazard Statements:

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Signal Word: Danger

Physicochemical and Toxicological Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1202543?utm_src=pdf-interest
https://www.benchchem.com/product/b1202543?utm_src=pdf-body
https://www.benchchem.com/product/b1202543?utm_src=pdf-body
https://www.benchchem.com/product/b1202543?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01378968.htm?N=China
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB01378968.htm?N=China
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical and toxicological properties of 4-
Mercaptobenzenesulfonic acid is presented below. This data is essential for risk assessment

and the implementation of appropriate safety measures.

Property Value Reference

Chemical Formula C₆H₆O₃S₂ [2]

Molecular Weight 190.2 g/mol [2]

Appearance White solid [1]

Melting Point 251-253°C [1]

Density 1.524±0.06 g/cm³ (Predicted) [1]

pKa -0.75±0.50 (Predicted) [1]

No specific quantitative toxicity data such as LD50 or LC50 values were found in the provided

search results.

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent exposure and maintain the

integrity of the compound.

Handling
Ventilation: Use only outdoors or in a well-ventilated area.[3] Ensure adequate ventilation,

especially in confined areas.[3]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat, drink,

or smoke when using this product. Avoid contact with skin, eyes, and clothing.[3]

Dust Formation: Avoid breathing dust.[3] Avoid dust formation.[3]
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Storage
Conditions: Store in a well-ventilated place. Keep the container tightly closed.[3] Store locked

up.[3]

Atmosphere: Store under an inert atmosphere at room temperature.

Incompatible Materials: Keep away from strong oxidizing agents.[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is based on the potential for exposure. The following are

general recommendations; however, a site-specific risk assessment should be conducted to

determine the exact requirements.

PPE Category Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3] Tight-sealing safety goggles are

recommended.

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3] Handle with

impervious gloves.

Respiratory Protection
If dusts are generated, a NIOSH-approved

respirator for dusts should be worn.

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

First-Aid Measures
Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing.[3] Call a POISON CENTER or doctor/physician if you feel unwell.[3]
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Skin Contact: If on skin, wash with plenty of soap and water.[3] If skin irritation occurs, get

medical advice/attention.[3] Take off contaminated clothing and wash it before reuse.[3]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[3] Remove contact

lenses, if present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical

advice/attention.[3]

Ingestion: If swallowed, immediately call a POISON CENTER or doctor/physician. Rinse

mouth.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3]

Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2), and Sulfur

oxides.[3]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.[3] Use personal protective equipment as

required.[3] Avoid dust formation.[3]

Environmental Precautions: Should not be released into the environment.[3]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[3] Keep in suitable, closed containers for disposal.[3]

Logical Workflows and Pathways
The following diagrams illustrate the logical relationships in handling 4-
Mercaptobenzenesulfonic acid safely.
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Caption: Logical workflow for the safe handling of hazardous chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1202543?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Exposure Event

Inhalation

Yes

Skin Contact

Yes

Eye Contact

Yes

Ingestion

Yes

Move to Fresh Air Wash with Soap & Water Rinse with Water Call Poison Center

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency first-aid procedures following exposure.

Experimental Protocols
Detailed experimental protocols for the safe handling of 4-Mercaptobenzenesulfonic acid are

generally not available in standard safety data sheets. It is imperative that all researchers and

scientists develop and adhere to Standard Operating Procedures (SOPs) specific to their

experimental setups. These SOPs should be based on a thorough risk assessment that

considers the quantity of the substance being used, the nature of the experiment (e.g., heating,

aerosol generation), and the available engineering controls.

Key elements to include in an experimental SOP:

A detailed description of the procedure involving 4-Mercaptobenzenesulfonic acid.
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A comprehensive list of all required PPE.

Step-by-step instructions for the safe addition, handling, and disposal of the compound.

Emergency procedures specific to the experiment.

Designated personnel and their responsibilities.

By following these guidelines and incorporating them into laboratory-specific safety protocols,

researchers, scientists, and drug development professionals can work safely with 4-
Mercaptobenzenesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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